N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C26H21N3O/c1-18-14-15-29-23(16-18)27-25(20-9-3-2-4-10-20)26(29)28-24(30)17-21-12-7-11-19-8-5-6-13-22(19)21/h2-16H,17H2,1H3,(H,28,30)
• InChI Key: RHQREQFYZHIDRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)NC(=O)CC3=CC=CC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C26H21N3O
• Molecular Weight: 391.5 g/mol

Description

N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide, also known as MPA-N, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. MPA-N is a synthetic compound that has been synthesized in the laboratory using a specific method.

Scientific Research Applications

Breast Cancer Chemotherapy

N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide, as part of a series of selenylated imidazo[1,2-a]pyridines, has shown promising activity against breast cancer cells. Specifically, compounds related to this structure have demonstrated high cytotoxicity against MCF-7 cells, inhibited cell proliferation, intercalated into DNA, and induced cell death by apoptosis, making them potential antiproliferative agents for breast cancer treatment (Almeida et al., 2018).

Anticancer Evaluation

Related compounds to N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide have been synthesized and evaluated for anticancer properties. For instance, derivatives involving naphthalene and benzimidazole have shown moderate activity against breast cancer cell lines, underscoring the potential of these compounds in cancer therapeutics (Salahuddin et al., 2014).

Computational and Pharmacological Evaluation

Computational studies and pharmacological evaluations of novel derivatives, including those structurally related to N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide, have indicated potential for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research underlines the multifaceted potential of such compounds in various therapeutic areas (Faheem, 2018).

Fluorescent Properties

Studies on imidazo[1,2-a]pyridine-based compounds, closely related to N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide, have explored their fluorescent properties. These investigations reveal that such compounds can be thermally stable and possess significant fluorescent properties, opening avenues for their use in organic electronics and sensing applications (Tomoda et al., 1999).

Organic Light-Emitting Diodes (OLEDs)

Research on naphthalene benzimidazole-based ligands, structurally similar to the compound , has led to the development of deep red phosphorescent cyclometalated iridium(III) complexes. These complexes, exhibiting strong emission and radiative quantum efficiency, have potential applications in deep red-emitting organic light-emitting diodes (Rajakannu et al., 2020).